Cas no 2171977-83-4 (1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2171977-83-4
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 6062639
• PubChem ID: 165588169
• Update Time: 2025-05-19

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid
• 2171977-83-4
• EN300-1556386
• 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C24H25NO5/c26-21(27)23(10-5-11-23)24(29)12-13-25(15-24)22(28)30-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20,29H,5,10-15H2,(H,26,27)
• InChI Key： JCFOKNWMUIKUQS-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid

Professional Introduction to 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic Acid (CAS No. 2171977-83-4)

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid, with the CAS number 2171977-83-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines a cyclobutane moiety with a pyrrolidine backbone, further functionalized by a fluorenylmethoxycarbonyl group. The presence of both hydroxyl and carbomoyl functional groups makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The compound's structure is particularly intriguing due to its potential biological activity. The fluorenylmethoxycarbonyl (Fmoc) group is commonly employed in peptide synthesis as an protecting group for amino acids, but its incorporation into a broader molecular scaffold suggests applications beyond simple peptide chemistry. The cyclobutane ring, known for its rigidity, can influence the conformational dynamics of the molecule, potentially affecting its interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of structural rigidity in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting molecules. The cyclobutane ring in 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid provides a stable core that can be further modified to optimize binding affinity and selectivity. This has led to increased interest in exploring derivatives of this compound for potential therapeutic applications.

The hydroxypyrrolidine moiety is another key feature of this compound that warrants detailed investigation. Pyrrolidine derivatives are well-documented for their role in various biological processes, including neurotransmitter receptor interactions and enzyme inhibition. The hydroxyl group, in particular, can serve as a hydrogen bond acceptor or participate in metal coordination, depending on the molecular environment. These properties make 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid a promising candidate for further exploration in drug discovery.

In the context of current pharmaceutical research, there is a growing emphasis on developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid suggest that it could be engineered to interact with specific PPIs, thereby disrupting pathological signaling pathways. For instance, modifications to the fluorenylmethoxycarbonyl group could alter its solubility and metabolic stability, while adjustments to the cyclobutane ring might enhance its binding affinity for target proteins.

Another area of interest is the use of computational methods to predict and optimize the biological activity of such compounds. Molecular modeling techniques, including docking studies and molecular dynamics simulations, can provide valuable insights into how 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid interacts with biological targets. These computational approaches can guide experimental design and help identify promising derivatives for further development.

The synthesis of this compound presents its own set of challenges due to its complex structure. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, are often employed to construct the desired framework with high precision. The use of chiral auxiliaries or catalysts ensures that the final product possesses the correct stereochemistry, which is crucial for biological activity.

In conclusion, 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2171977-83-4) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.